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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B15556850

Chemical Identification and Physical Properties

This section summarizes the key identifiers and physico-chemical properties of Ethyl 2-
methylbutanoate-d9 and its non-deuterated counterpart.

Property Value Source
Molecular Formula C7HsD902 [11[2]
Molecular Weight 139.24 g/mol [2][3]
Appearance Colorless oily liquid [4115]
Odor Fruity [4][5]
Flash Point 26.1°C (79.0 °F) - Closed Cup  [6]
Solubility Insoluble in water [41051[7]
Specific Gravity 0.863 - 0.870 @ 25°C [7]

Vapors are heavier than air
Vapor Properties and may form explosive [819]

mixtures with air.

Hazard Identification and GHS Classification

Ethyl 2-methylbutanoate is classified as a flammable liquid. The following table summarizes its
GHS classification.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15556850?utm_src=pdf-interest
https://www.benchchem.com/product/b15556850?utm_src=pdf-body
https://www.benchchem.com/product/b15556850?utm_src=pdf-body
https://www.chembk.com/en/chem/Ethyl%202-methylbutanoate-d9
https://webbook.nist.gov/cgi/cbook.cgi?ID=R322688&Mask=2000
https://webbook.nist.gov/cgi/cbook.cgi?ID=R322688&Mask=2000
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C7H14O2/c1-4-6(3)7(8)9-5-2/h6H%2C4-5H2%2C1-3H3/i1D3%2C3D3%2C4D2%2C6D
https://www.echemi.com/sds/ethyl2-methylbutyrate-pid_Rock21703.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://www.echemi.com/sds/ethyl2-methylbutyrate-pid_Rock21703.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://www.vigon.com/product/ethyl-2-methyl-butyrate-natural/?doc=MSDS/501243_vigon_sds_us_english.pdf&namee=Ethyl2MethylButyrateNaturalSDS
https://www.echemi.com/sds/ethyl2-methylbutyrate-pid_Rock21703.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://www.aurochemicals.com/wp-content/uploads/2019/05/ETHYL-2-METHYL-BUTYRATE-US-Natural-SDS-1.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/05/ETHYL-2-METHYL-BUTYRATE-US-Natural-SDS-1.pdf
https://www.carlroth.com/medias/SDB-22EX-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzIzMjR8YXBwbGljYXRpb24vcGRmfGFESmpMMmczT1M4NU1UY3lOVEV6TlRnM01qTXdMMU5FUWw4eU1rVllYMGRDWDBWT0xuQmtaZ3xkNmQ5NDhhMzA4ZWJiYWI5OTJkYmIzZWJlMzhiNGVlNmYzNzAxYTJmYjJlNWU5ZTZlOTI2YWU2ZjNhZjc1ZjI4
https://www.carlroth.com/medias/SDB-22EX-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzkxNTZ8YXBwbGljYXRpb24vcGRmfGFHTmlMMmhrTXk4NU1qQTVPRGM0TWpRNU5UQXlMMU5FUWw4eU1rVllYME5JWDBWT0xuQmtaZ3w2MzNiZTg1N2I0ODZmM2NiN2Q2ZWIzNjY3MDk3MmEwZTBhYjcxMzQ0ODBlZDFmMjY0ZGU1MDFjNzM0NWMyMzIy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

GHS Classification Category

Hazard Statement

Flammable Liquids Category 3

H226: Flammable liquid and
vapor.[6][10]

Signal Word: Warning[6][10][11]

Hazard Pictogram:

Click to download full resolution via product page

GHS Pictogram for Flammable Hazards.

Precautionary Statements:

e Prevention:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[4][6][10]

o P233: Keep container tightly closed.[4][6]

o P240: Ground and bond container and receiving equipment.[4][6]

o P241: Use explosion-proof electrical/ventilating/lighting equipment.[4][6][10]

o P242: Use non-sparking tools.[4][6]

o P243: Take action to prevent static discharges.[4][6]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][6][10]

e Response:

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[4][10]

o P370+P378: In case of fire: Use appropriate media to extinguish.[6]
e Storage:

o P403+P235: Store in a well-ventilated place. Keep cool.[6][10]
e Disposal:

o P501: Dispose of contents/container in accordance with
local/regional/national/international regulations.[6]

Toxicological Information

The toxicological properties of Ethyl 2-methylbutanoate have not been fully investigated. The
available data for the non-deuterated form is summarized below.

Toxicity .
: Value Species Method Source

Endpoint
Acute Oral LD50 > 2000

- Rat ECHA [9]
Toxicity mg/kg
Acute Dermal LD50 > 2000

o Rat ECHA [9]
Toxicity mg/kg

Acute Inhalation LC50 > 5.967

. Rat ECHA [9]
Toxicity mg/L/4h

Signs and Symptoms of Exposure: To the best of our knowledge, the chemical, physical, and
toxicological properties have not been thoroughly investigated.[7] Overexposure may cause
headache, dizziness, tiredness, nausea, and vomiting.[11]
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Experimental Protocols

Detailed experimental protocols for the toxicological data are not provided in the source
documents. However, standardized OECD guidelines are typically followed for such studies.
Below are representative protocols.

Acute Oral Toxicity - OECD 423:
¢ Objective: To determine the acute oral toxicity of a substance.

e Principle: A stepwise procedure with a limited number of animals per step. The substance is
administered orally to a group of animals at a defined dose. Observations of effects and
mortality are made.

o Animal Model: Typically rats, one sex (usually females).

e Procedure:

[e]

Animals are fasted prior to dosing.

o

The substance is administered in a single dose by gavage.

o

Animals are observed for mortality, clinical signs, and body weight changes for at least 14
days.

o

A necropsy is performed on all animals at the end of the study.

o Data Analysis: The LD50 is estimated based on the observed mortality.
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Start: Select Animal Model (Rats)

Acclimatize and Fast Animals

'

Administer Single Oral Dose

:
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:
O
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Workflow for Acute Oral Toxicity Testing (OECD 423).

Handling and Storage

Precautions for Safe Handling:

¢ Avoid inhalation of vapor or mist.[7]
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Take precautionary measures against static discharge.[7][12]

Use in a well-ventilated area.[8]

Wear appropriate personal protective equipment (PPE).[10]

Conditions for Safe Storage:

Keep away from open flames, hot surfaces, and sources of ignition.[12]

o Keep container tightly closed in a dry and well-ventilated place.[7][12]

» Store in a cool place.[6][10]

e Incompatible materials include strong oxidizing agents and strong bases.[7][11]

First-Aid Measures

The following diagram illustrates the recommended first-aid procedures in case of exposure.

Exposure to Ethyl 2 d9
InhalaliOQ Skin Contact ¢ ¢ Eye Contact Inge‘?lion
(Move to fresh air.) (Take off immediately all contaminated clolhing) Rinse cautiously with water for several minutes. (Clean mouth with water and drink plenty of water aflerwards)

€

If breathing is difficult, give oxygen.
eek medical attention if symptoms persist

)

Rinse skin with watcr/showcr) Remove contact lenses, if present and easy to do.

Consult a doctor if feeling unwell.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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